Cas no 1393598-52-1 ((4-methoxy-1-methylpiperidin-4-yl)methanamine dihydrochloride)

• Product Name: (4-methoxy-1-methylpiperidin-4-yl)methanamine dihydrochloride
• CAS No: 1393598-52-1
• MF: C₈H₁₉ClN₂O
• MW: 194.702261209488
• CID: 5840504
• PubChem ID: 89303193
• Update Time: 2025-06-08

(4-methoxy-1-methylpiperidin-4-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-1-methylpiperidin-4-yl)methanamine dihydrochloride
• (4-methoxy-1-methylpiperidin-4-yl)methanamine dihydrochloride
• Z2310732342
• EN300-20885382
• SCHEMBL14311909
• 1393598-52-1

• Inchi： 1S/C8H18N2O.ClH/c1-10-5-3-8(7-9,11-2)4-6-10;/h3-7,9H2,1-2H3;1H
• InChI Key： QDXJSAFRMPYLAX-UHFFFAOYSA-N
• SMILES： C(C1(CCN(C)CC1)OC)N.Cl

Computed Properties

• Exact Mass: 230.0952687g/mol
• Monoisotopic Mass: 230.0952687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (4-methoxy-1-methylpiperidin-4-yl)methanamine dihydrochloride

(4-methoxy-1-methylpiperidin-4-yl)methanamine dihydrochloride: A Comprehensive Overview

(4-methoxy-1-methylpiperidin-4-yl)methanamine dihydrochloride (CAS No. 1393598-52-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MMPM dihydrochloride, is a derivative of piperidine and has gained attention due to its potential therapeutic properties and structural versatility.

The chemical structure of (4-methoxy-1-methylpiperidin-4-yl)methanamine dihydrochloride consists of a piperidine ring substituted with a methoxy group at the 4-position and a methyl group at the 1-position. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it an attractive candidate for drug development. The compound is typically synthesized through a series of well-defined chemical reactions, including alkylation, methylation, and salt formation.

Recent studies have highlighted the potential of (4-methoxy-1-methylpiperidin-4-yl)methanamine dihydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects, potentially due to its ability to modulate neurotransmitter systems and reduce oxidative stress. These findings suggest that MMPM dihydrochloride could be a valuable lead compound for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, (4-methoxy-1-methylpiperidin-4-yl)methanamine dihydrochloride has also been investigated for its anti-inflammatory effects. A study published in the Inflammation Research journal demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. These results indicate that MMPM dihydrochloride may have potential applications in treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (4-methoxy-1-methylpiperidin-4-yl)methanamine dihydrochloride have also been extensively studied. Research conducted by a team at the University of California, San Francisco, found that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for chronic dosing regimens. Furthermore, preclinical studies have shown that MMPM dihydrochloride has low toxicity and good safety profiles, which are crucial factors for its potential use in clinical settings.

The structural flexibility of (4-methoxy-1-methylpiperidin-4-yl)methanamine dihydrochloride allows for the synthesis of various analogs and derivatives, which can be tailored to optimize specific pharmacological properties. For instance, modifications to the methoxy group or the methyl group can significantly alter the compound's binding affinity to target receptors and its metabolic stability. This versatility makes MMPM dihydrochloride an excellent platform for structure-activity relationship (SAR) studies and drug optimization efforts.

Clinical trials involving (4-methoxy-1-methylpiperidin-4-yl)methanamine dihydrochloride are currently underway to evaluate its efficacy and safety in human subjects. Early-phase trials have shown promising results, with participants exhibiting improved symptoms and tolerability. These trials are expected to provide valuable insights into the therapeutic potential of this compound and pave the way for its potential approval as a new drug.

In conclusion, (4-methoxy-1-methylpiperidin-4-yl)methanamine dihydrochloride (CAS No. 1393598-52-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further development. Ongoing research and clinical trials will continue to explore its full therapeutic potential, potentially leading to new treatments for various diseases.